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Compound of Interest

Compound Name:
Potassium

hexahydroxoantimonate

Cat. No.: B085616 Get Quote

Essential Safety and Handling Guide for
Potassium Hexahydroxoantimonate
This guide provides immediate, essential safety and logistical information for handling

Potassium hexahydroxoantimonate in a laboratory setting. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

operational handling and disposal.

Immediate Safety Overview: Potassium hexahydroxoantimonate is a hazardous substance

that is harmful if swallowed or inhaled.[1][2][3][4] It is also toxic to aquatic life with long-lasting

effects.[1][2][4] Ingestion of less than 150 grams may be fatal or cause serious damage to an

individual's health.[1] Antimony poisoning symptoms can be similar to those of arsenic

poisoning and may include changes in heart rhythm.[1] While the substance itself is not

combustible, it may decompose in a fire to produce toxic metal oxide fumes.[1][2]

Personal Protective Equipment (PPE)
Effective protection is achieved by using the appropriate personal protective equipment. The

following table summarizes the required PPE for handling Potassium
hexahydroxoantimonate.
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Protection Type Equipment Specification Purpose

Respiratory
NIOSH-approved N95 dust

respirator

To prevent inhalation of

harmful dust particles.[5]

Self-Contained Breathing

Apparatus (SCBA)

For use in situations with

potential exposure above 50

mg/m³, during major spills, or

for firefighting.[2][5][6]

Eye/Face

Safety goggles with side

protection or direct vent

goggles

To protect eyes from airborne

particles and dust.[6][7][8]

Hand

Impermeable gloves

(Neoprene or Natural Rubber

recommended)

To prevent skin contact and

absorption.[5][6]

Body
Tyvek® or equivalent

protective clothing/coveralls

To prevent contamination of

personal clothing and skin.[6]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Engineering Controls:

Always handle Potassium hexahydroxoantimonate in a well-ventilated area.

For procedures that may generate dust, use a chemical fume hood.[9]

2. Pre-Handling Checks:

Ensure all necessary PPE is available and in good condition.

Verify that safety showers and eyewash stations are accessible and operational.

Locate the spill kit and ensure it is adequately stocked.
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3. Handling the Substance:

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[2][4][9]

Wash hands thoroughly after handling the substance.[2][5]

Use dry, clean-up procedures and avoid generating dust.[1]

4. Storage:

Store in original, tightly closed containers in a cool, dry place.[1][9]

Store away from incompatible materials such as strong oxidizing agents, halogens, and

strong acids.[5][6][9] Contact with strong acids and nascent hydrogen can form highly toxic

stibine gas.[5][6]

Disposal Plan: Spill Management and Waste
Disposal
Proper management of spills and waste is critical to prevent environmental contamination and

health hazards.

1. Minor Spills:

Remove all ignition sources.

Clean up spills immediately.[1]

Moisten the spilled solid material first or use a HEPA-filtered vacuum to prevent dust from

becoming airborne.[5][6]

Place the collected material into a suitable, labeled container for waste disposal.[1][5]

Ventilate and wash the area after the clean-up is complete.[6]

2. Major Spills:
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Evacuate the area and restrict access.

Alert emergency responders and inform them of the hazard's location and nature.[1]

Wear appropriate PPE, including respiratory protection, before entering the area.[1]

3. Waste Disposal:

Potassium hexahydroxoantimonate and its containers must be disposed of as hazardous

waste.[6][10]

Do not wash the substance into the sewer system.[6]

Collect spillage to avoid release into the environment.[2]

Disposal must be in accordance with all applicable federal, state, and local regulations.[5]

[11][12] Contact your regional Environmental Protection Agency (EPA) for specific guidance.

[6]

Caption: Workflow for Safe Handling and Disposal of Potassium Hexahydroxoantimonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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